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Compound of Interest

Compound Name: Trimethylsulfoxonium iodide

Cat. No.: B160819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylsulfoxonium iodide (TMSOI) is a versatile and potent reagent widely utilized in

organic synthesis, particularly as a methylating agent and a precursor for the preparation of

dimethyloxosulfonium methylide (Corey-Chaykovsky reagent). Its application is crucial in the

synthesis of complex molecules within the pharmaceutical and agrochemical industries. This

guide provides a comprehensive overview of the safety, handling, and experimental protocols

associated with trimethylsulfoxonium iodide to ensure its safe and effective use in a

laboratory setting.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of trimethylsulfoxonium iodide is

fundamental for its safe handling and storage.
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Property Value References

CAS Number 1774-47-6 [1][2][3][4][5][6]

Molecular Formula (CH₃)₃S(I)O [4]

Molecular Weight 220.07 g/mol [4][6][7]

Appearance
White to light yellow or pale

yellow crystalline powder
[2][4][5][7][8]

Melting Point
153 - 175 °C; 208-212 °C

(decomposition)
[4][5][6][9]

Solubility
Soluble in water (approx. 50

g/L)
[1][5][9]

pH
4.8 - 6.0 (50 g/L solution at

25°C)
[9]

Safety and Hazard Information
Trimethylsulfoxonium iodide is considered a hazardous substance and requires careful

handling.[8] The primary hazards are skin, eye, and respiratory tract irritation.[2][8][10][11]

Toxicological Data
The toxicological properties of this material have not been fully investigated.[2][3] However,

some acute toxicity data is available:

Route of Exposure Species LD50 Value References

Intravenous Mouse 180 mg/kg [8][12]

Intraperitoneal Mouse 900 mg/kg [8][12]

Oral Rat > 2000 mg/kg [9]

Health Effects
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Inhalation: May cause respiratory tract irritation.[2] Long-term exposure to respiratory irritants

may lead to airway diseases.[8]

Skin Contact: Causes skin irritation.[8][10][11] Prolonged or repeated contact may lead to

dermatitis.[8] Entry through cuts or abrasions may cause systemic injury.[8]

Eye Contact: Causes serious eye irritation.[8][10][11]

Ingestion: May cause irritation of the digestive tract.[2] While not thought to produce harmful

effects upon ingestion, it may be damaging to individuals with pre-existing organ damage.

[12]

Chronic Effects: Chronic exposure to iodides may affect the thyroid gland and can cause a

toxic syndrome known as "iodism".[8][12]

Handling and Storage Precautions
Adherence to proper handling and storage protocols is critical to minimize risks.

Personal Protective Equipment (PPE)
A detailed workflow for donning and doffing PPE should be followed to ensure maximum

protection.

Donning PPE

Doffing PPE

Inspect PPE for damage Wear nitrile gloves Wear lab coat Wear safety glasses with side shields or chemical goggles Wear N95 dust mask

Remove gloves using proper technique Remove lab coat Remove safety glasses/goggles Remove dust mask Wash hands thoroughly

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.
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Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[10][11]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[10][13]

Avoid breathing dust.[10] Minimize dust generation and accumulation.[2][10]

Wash hands thoroughly after handling and before breaks.[2][13][14]

Use with adequate ventilation.[2][10]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[13][14]

Keep the container tightly closed.[2][13][14]

Protect from light as the material is light-sensitive.[1][2][3][14]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[3][8]

Accidental Release and First Aid Measures
A clear and logical procedure should be followed in the event of an accidental release or

exposure.
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Accidental Release First Aid Measures

Evacuate personnel from the immediate area

Wear appropriate PPE

Clean up spills immediately

Vacuum or sweep up material

Place in a suitable, closed container for disposal Avoid generating dust

Inhalation:
Move to fresh air. If not breathing, give artificial respiration. Seek medical aid.

Skin Contact:
Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical aid if irritation persists.

Eye Contact:
Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical aid.

Ingestion:
Do NOT induce vomiting. If conscious, rinse mouth and drink 2-4 cupfuls of water. Seek medical aid.

Click to download full resolution via product page

Caption: Emergency Response Procedures.

Experimental Protocols
Trimethylsulfoxonium iodide is a key reagent in several important organic transformations.

Generation of Dimethyloxosulfonium Methylide (Corey-
Chaykovsky Reagent)
This ylide is commonly used for the preparation of epoxides from ketones and aldehydes.[6]

Methodology:
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Apparatus Setup: A three-necked, round-bottomed flask is equipped with a magnetic stir bar,

a nitrogen inlet, a reflux condenser with a nitrogen outlet, and a rubber septum for

temperature monitoring and reagent addition.

Inert Atmosphere: The flask is flushed with nitrogen for 5 minutes.

Reagent Addition: Trimethylsulfoxonium iodide (1.0 equivalent) is charged into the flask,

followed by the addition of anhydrous tetrahydrofuran (THF) via syringe.

Ylide Formation: A 1.0 M solution of potassium tert-butoxide in THF (1.0 equivalent) is added

via syringe.

Reaction: The mixture is heated at reflux for 2 hours. The resulting solution contains

dimethylsulfoxonium methylide and precipitated potassium iodide.

Substrate Addition: The solution is cooled to 0°C, and a solution of the carbonyl compound

(e.g., Boc-L-phenylalanine 4-nitrophenyl ester, 0.33 equivalents) in anhydrous THF is added

dropwise, maintaining the internal temperature below 5°C.

Reaction Completion: The mixture is stirred for 1 hour at 0°C.

Workup: Water is added to the reaction mixture, and stirring is continued for 15 minutes at

0°C. The mixture is then warmed to room temperature, filtered through Celite, and the

solvent is removed by rotary evaporation.

Site-Selective Methylation of Carbohydrates
Trimethylsulfoxonium iodide can be used as a "green" methylating agent in the presence of

an iron catalyst.[15][16]

Methodology:

Reaction Setup: The carbohydrate substrate (1.0 equivalent), potassium carbonate (K₂CO₃,

1.5-2.5 equivalents), and the iron catalyst (e.g., Fe(dipm)₃, 0.1 equivalents) are dissolved in

a dry solvent mixture of acetonitrile (CH₃CN) and dimethylformamide (DMF) (4:1 v/v) in an

oven-dried tube containing a magnetic stir bar.
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Reagent Addition: Trimethylsulfoxonium iodide (1.5-2.0 equivalents) is added to the

mixture.

Reaction: The mixture is stirred vigorously at 80°C for the designated time, as monitored by

thin-layer chromatography (TLC).

Workup: Upon completion, the reaction mixture is concentrated in vacuo.

Purification: The crude residue is purified by column chromatography on silica gel to yield the

desired methylated product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b160819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Workup and Purification

Dissolve substrate, K₂CO₃, and Fe catalyst in CH₃CN/DMF

Add Trimethylsulfoxonium Iodide

Stir vigorously at 80°C

Monitor progress by TLC

Concentrate in vacuo

Purify by column chromatography

Click to download full resolution via product page

Caption: General Workflow for Carbohydrate Methylation.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[3][14] Do not allow the product to enter drains.[14]
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Conclusion
Trimethylsulfoxonium iodide is an invaluable reagent in modern organic synthesis. A

thorough understanding of its hazards and strict adherence to the safety and handling

precautions outlined in this guide are paramount for its safe utilization. The provided

experimental protocols offer a foundation for its application in the laboratory, contributing to the

advancement of chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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